![molecular formula C7H3F3N2S B1529430 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile CAS No. 1184873-39-9](/img/structure/B1529430.png)
2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
Overview
Description
“2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile” is a chemical compound with the CAS Number: 1184873-39-9. It has a molecular weight of 204.18 . The IUPAC name for this compound is 2-sulfanyl-6-(trifluoromethyl)nicotinonitrile .
Molecular Structure Analysis
The InChI code for “2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile” is 1S/C7H3F3N2S/c8-7(9,10)5-2-1-4(3-11)6(13)12-5/h1-2H,(H,12,13) . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
I conducted a thorough search, but specific details on the unique applications of 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile are not readily available in the public domain. However, based on the information about similar compounds, we can infer potential applications in various scientific research fields. Below are some inferred applications based on the chemistry of trifluoromethylpyridine derivatives:
Agrochemical Industry
Trifluoromethylpyridine (TFMP) derivatives are known for their use in crop protection products due to their superior pest control properties .
Pharmaceutical Industry
Some TFMP derivatives have been used in the synthesis of medicaments for conditions such as acute migraine .
Chemical Synthesis
TFMP derivatives like 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF) are used as chemical intermediates for synthesizing various crop-protection products .
Material Science
The unique physicochemical properties of fluorine atoms in TFMP derivatives may lead to novel applications in material science .
Biological Research
The combination of fluorine atoms and pyridine moiety in TFMP derivatives suggests potential biological activities that could be harnessed in biological research .
Environmental Science
Given their role in agrochemicals, TFMP derivatives could also be studied for their environmental impact and degradation .
Future Directions
Mechanism of Action
Target of Action
It is known that trifluoromethylpyridines, a group to which this compound belongs, are used in the agrochemical and pharmaceutical industries . They are often used for the protection of crops from pests .
Mode of Action
The biological activities of trifluoromethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Result of Action
It is known that trifluoromethylpyridine derivatives have been used in the protection of crops from pests , suggesting that they may have effects on pest organisms at the molecular and cellular level.
properties
IUPAC Name |
2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F3N2S/c8-7(9,10)5-2-1-4(3-11)6(13)12-5/h1-2H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYUHYNMEAAVQKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=S)NC(=C1)C(F)(F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F3N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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